Cas no 488-07-3 ((1S,8R)-1-Pyrrolizidinecarboxylic acid)

(1S,8R)-1-Pyrrolizidinecarboxylic acid structure
488-07-3 structure
Product name:(1S,8R)-1-Pyrrolizidinecarboxylic acid
CAS No:488-07-3
MF:C8H13NO2
MW:155.194322347641
CID:2066814
PubChem ID:12304358

(1S,8R)-1-Pyrrolizidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,8R)-1-Pyrrolizidinecarboxylic acid
    • (4S,5R)-1-Azabicyclo[3.3.0]octane-4-carboxylic acid
    • Laburninic acid
    • UNII-N2APX10ALH
    • 488-07-3
    • (1S,7aR)-Hexahydro-1H-pyrrolizine-1-carboxylic acid
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S,7aR)-
    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1S-cis)-
    • N2APX10ALH
    • Laburnic acid
    • Inchi: InChI=1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)
    • InChI Key: BZYGCNOHXFJSTG-UHFFFAOYSA-N
    • SMILES: OC(=O)C1CCN2CCCC12

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 40.5Ų

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